1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid
Description
The compound “1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a 5-chloro-2-nitrophenyl group at the 1-position and a carboxylic acid group at the 3-position. Additionally, there is a hydroxy group at the 4-position of the pyrazole ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring, which is a five-membered ring containing two nitrogen atoms. The 5-chloro-2-nitrophenyl group would contribute to the electron-withdrawing nature of the compound, while the carboxylic acid group would make the compound acidic .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. The presence of the carboxylic acid group would likely make the compound polar and capable of forming hydrogen bonds. The compound might be solid at room temperature .Safety and Hazards
Future Directions
The study of pyrazole derivatives is a vibrant field in medicinal chemistry due to their wide range of biological activities. Future research on “1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid” could involve exploring its potential biological activities and optimizing its properties for potential therapeutic applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid involves the conversion of 5-chloro-2-nitrophenylhydrazine to 1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid through a series of reactions.", "Starting Materials": [ "5-chloro-2-nitroaniline", "Hydrazine hydrate", "Sodium hydroxide", "Ethanol", "Acetic acid", "Sodium nitrite", "Sulfuric acid", "Sodium bicarbonate", "Methanol", "Chloroacetic acid" ], "Reaction": [ "Step 1: Dissolve 5-chloro-2-nitroaniline in ethanol and add sodium hydroxide. Heat the mixture to reflux and add hydrazine hydrate dropwise. Continue heating for several hours until the reaction is complete.", "Step 2: Add acetic acid to the reaction mixture and cool to room temperature. Add sodium nitrite and sulfuric acid to the mixture and stir for 30 minutes.", "Step 3: Add sodium bicarbonate to the reaction mixture to neutralize the acid. Extract the product with methanol and dry over magnesium sulfate.", "Step 4: Dissolve the product in chloroacetic acid and heat the mixture to reflux. Continue heating until the reaction is complete.", "Step 5: Cool the reaction mixture and add sodium bicarbonate to neutralize the acid. Extract the product with methanol and dry over magnesium sulfate.", "Step 6: Recrystallize the product from a suitable solvent to obtain pure 1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid." ] } | |
CAS RN |
1154565-97-5 |
Product Name |
1-(5-chloro-2-nitrophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid |
Molecular Formula |
C10H6ClN3O5 |
Molecular Weight |
283.6 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
